Cas no 2580254-93-7 (2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid
• CAS No: 2580254-93-7
• MF: C₁₄H₁₀Cl₂N₂O₄
• MW: 341.146201610565
• CID: 5663065
• PubChem ID: 165893901
• Update Time: 2025-06-14

2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728386
• 2-{[(benzyloxy)carbonyl]amino}-4,6-dichloropyridine-3-carboxylic acid
• 2580254-93-7
• 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid

• Inchi： 1S/C14H10Cl2N2O4/c15-9-6-10(16)17-12(11(9)13(19)20)18-14(21)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20)(H,17,18,21)
• InChI Key： AFGJTENLZVGODG-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(=O)O)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 340.0017622g/mol
• Monoisotopic Mass: 340.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid (CAS: 2580254-93-7)

2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid (CAS: 2580254-93-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, especially in the design of enzyme inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound has garnered attention due to its unique chemical structure, which allows for versatile modifications. Researchers have explored its role as a building block in the synthesis of pyridine-based derivatives, which are known for their broad-spectrum biological activities. Recent publications have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid as a precursor to develop a series of novel kinase inhibitors. The study reported significant inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential in oncology research, particularly in targeted therapy approaches.

Another area of interest is the compound's antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article highlighted its use in the synthesis of pyridine-carboxamide derivatives, which exhibited potent activity against drug-resistant bacterial strains. The study emphasized the compound's role in addressing the growing challenge of antibiotic resistance, offering a new avenue for the development of next-generation antimicrobial agents.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid. A 2022 patent application detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This innovation is expected to facilitate large-scale production, supporting further research and clinical applications.

In conclusion, 2-{(benzyloxy)carbonylamino}-4,6-dichloropyridine-3-carboxylic acid (CAS: 2580254-93-7) continues to be a valuable compound in medicinal chemistry, with recent studies expanding its applications in oncology, antimicrobial therapy, and enzyme inhibition. Ongoing research is likely to uncover additional therapeutic potentials, solidifying its role in the development of next-generation pharmaceuticals.